![molecular formula C15H10BrFN2O2S B227424 5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione](/img/structure/B227424.png)
5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione
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Overview
Description
5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been extensively studied for its ability to inhibit the growth of cancer cells, as well as its potential use in the treatment of other diseases.
Mechanism of Action
The mechanism of action of 5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
Studies have shown that this compound has a number of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, including topoisomerase II and protein kinase C. It has also been shown to affect the expression of certain genes that are involved in cancer cell growth and proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione in lab experiments is its ability to inhibit the growth of cancer cells in vitro. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation of using this compound in lab experiments is that it may not accurately reflect the effects of this compound in vivo, as the conditions in a laboratory setting may not fully mimic the complex environment of the human body.
Future Directions
There are numerous future directions for research on 5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione. One area of research involves the development of more potent analogs of this compound that may have even greater anticancer activity. Another area of research involves the use of this compound in combination with other anticancer agents to enhance its effectiveness. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of other diseases.
Synthesis Methods
The synthesis of 5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione involves the reaction of 2-bromoaniline with 4-fluorobenzaldehyde to form an imine intermediate. This intermediate is then reacted with thiosemicarbazide to form the thiazolidine ring, which is subsequently oxidized to yield the final product.
Scientific Research Applications
The potential applications of 5-(2-Bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione in scientific research are numerous. One of the most promising areas of research involves the use of this compound as a potential anticancer agent. Studies have shown that this compound is able to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.
properties
Molecular Formula |
C15H10BrFN2O2S |
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Molecular Weight |
381.2 g/mol |
IUPAC Name |
5-(2-bromoanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C15H10BrFN2O2S/c16-11-3-1-2-4-12(11)18-13-14(20)19(15(21)22-13)10-7-5-9(17)6-8-10/h1-8,13,18H |
InChI Key |
MTLWFMPLJQADBE-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)NC2C(=O)N(C(=O)S2)C3=CC=C(C=C3)F)Br |
Canonical SMILES |
C1=CC=C(C(=C1)NC2C(=O)N(C(=O)S2)C3=CC=C(C=C3)F)Br |
Origin of Product |
United States |
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